Cas no 40867-42-3 (1-Dodecanone, 1-(2-hydroxy-4-methylphenyl)-, oxime)

• Product Name: 1-Dodecanone, 1-(2-hydroxy-4-methylphenyl)-, oxime
• CAS No: 40867-42-3
• Molecular Formula: C₁₉H₃₁NO₂
• Molecular Weight: 305.45494
• CID: 323991
• PubChem ID: 135699310

1-Dodecanone, 1-(2-hydroxy-4-methylphenyl)-, oxime Properties

Names and Identifiers

• 1-Dodecanone, 1-(2-hydroxy-4-methylphenyl)-, oxime
• 6-[1-(hydroxyamino)dodecylidene]-3-methylcyclohexa-2,4-dien-1-one
• SCHEMBL548625
• SALOR-INT L497207-1EA
• DTXSID40425415
• 1-(2-HYDROXY-4-METHYLPHENYL)-1-DODECANONE OXIME
• 40867-42-3
• AKOS024362869

• InChIKey： DJRCMVCFUPOPKC-CZIZESTLSA-N
• Inchi： InChI=1S/C19H31NO2/c1-3-4-5-6-7-8-9-10-11-12-18(20-22)17-14-13-16(2)15-19(17)21/h13-15,21-22H,3-12H2,1-2H3/b20-18+
• SMILES： OC1C=C(C)C=CC=1/C(=N/O)/CCCCCCCCCCC

Computed Properties

• Exact Mass: 305.235479232g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 305.235479232g/mol
• Heavy Atom Count: 22
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 52.8Ų